Cas no 2228552-93-8 ({3,3-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine)

• Product Name: {3,3-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine
• CAS No: 2228552-93-8
• MF: C₁₁H₁₁F₅N₂
• MW: 266.210459947586
• CID: 6423260
• PubChem ID: 165964914
• Update Time: 2025-05-20

{3,3-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3,3-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine
• 2228552-93-8
• {3,3-difluoro-1-[4-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine
• EN300-1943895

• Inchi： 1S/C11H11F5N2/c12-10(13)4-9(5-10,6-17)8-3-18-2-1-7(8)11(14,15)16/h1-3H,4-6,17H2
• InChI Key： CEXYMBVEGHNTRN-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=NC=CC=2C(F)(F)F)(CN)C1)F

Computed Properties

• Exact Mass: 266.08423917g/mol
• Monoisotopic Mass: 266.08423917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on {3,3-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine

Introduction to {3,3-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine (CAS No. 2228552-93-8)

The compound {3,3-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine, identified by the CAS registry number 2228552-93-8, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridine ring system and a cyclobutane ring fused with an amine group. The presence of fluorine atoms in the molecule introduces significant electronic effects, which influence its reactivity and stability. Recent studies have highlighted its potential applications in drug discovery and materials science due to its distinctive electronic properties and structural versatility.

The synthesis of {3,3-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various methodologies, including transition metal-catalyzed cycloadditions and fluorination reactions, to construct the complex architecture of this compound. The integration of trifluoromethyl groups into the pyridine ring has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for pharmaceutical applications.

One of the most intriguing aspects of this compound is its ability to act as a ligand in metal complexes. Studies have demonstrated that {3,3-difluoro-1-4-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine can coordinate with transition metals such as palladium and platinum, forming complexes with unique catalytic properties. These metal complexes have been explored for their potential in catalytic hydrogenation and cross-coupling reactions, which are critical in organic synthesis.

In addition to its role in catalysis, this compound has garnered attention in the field of medicinal chemistry. Its structure suggests potential bioactivity, particularly in targeting specific protein receptors or enzymes. Recent computational studies have predicted that {3,3-difluoro-1-4-(trifluoromethyl)pyridin-3-ylium} groups could interact with G-protein coupled receptors (GPCRs), making it a candidate for drug development programs targeting neurological disorders or inflammatory diseases.

The fluorinated cyclobutane ring in this compound contributes significantly to its rigidity and electronic properties. This structural feature has been exploited in the design of small-molecule inhibitors for kinase enzymes. Experimental data from recent studies indicate that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are implicated in various cancer pathways.

Furthermore, the trifluoromethyl group attached to the pyridine ring enhances the molecule's lipophilicity without compromising its solubility. This balance is crucial for designing drugs with optimal pharmacokinetic profiles. Researchers have also investigated the photophysical properties of this compound, revealing its potential as a fluorescent probe for bioimaging applications.

In conclusion, {3,3-difluoro-{1-[4-(trifluoromethyl)pyridin]-cyclobutyl}}methanamine (CAS No. 2228552–93–8) represents a fascinating example of modern chemical innovation. Its unique structure and functional groups make it a valuable tool in diverse fields such as catalysis, drug discovery, and materials science. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.